Cas no 2921880-67-1 (3-(4'-Bromo-[1,1'-biphenyl]-4-yl)-3-hydroxybutanoic acid)

3-(4'-Bromo-[1,1'-biphenyl]-4-yl)-3-hydroxybutanoic acid is a brominated biphenyl derivative featuring a hydroxybutanoic acid functional group. This compound is of interest in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals and advanced materials. The presence of both a bromo substituent and a hydroxyl group enhances its reactivity, enabling selective functionalization for further derivatization. Its biphenyl core contributes to structural rigidity, which may be advantageous in designing molecules with specific steric or electronic properties. The compound's purity and stability make it suitable for research applications requiring precise molecular scaffolds. Its synthesis and applications are relevant in medicinal chemistry and materials science.

3-(4'-Bromo-[1,1'-biphenyl]-4-yl)-3-hydroxybutanoic acid structure

2921880-67-1 structure

Product Name:3-(4'-Bromo-[1,1'-biphenyl]-4-yl)-3-hydroxybutanoic acid

CAS No:2921880-67-1

MF:C₁₆H₁₅BrO₃

MW:335.192504167557

CID:6796735

PubChem ID:171368015

Update Time:2025-06-11

3-(4'-Bromo-[1,1'-biphenyl]-4-yl)-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

- 2921880-67-1
- MFCD34813871
- 3-(4'-Bromo-[1,1'-biphenyl]-4-yl)-3-hydroxybutanoic acid
- Inchi： 1S/C16H15BrO3/c1-16(20,10-15(18)19)13-6-2-11(3-7-13)12-4-8-14(17)9-5-12/h2-9,20H,10H2,1H3,(H,18,19)
- InChI Key： VRIGKGTYNJNXFB-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1C=CC(=CC=1)C(C)(CC(=O)O)O

Computed Properties

Exact Mass: 334.02046g/mol
Monoisotopic Mass: 334.02046g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 331
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 57.5Å²

3-(4'-Bromo-[1,1'-biphenyl]-4-yl)-3-hydroxybutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB607628-250mg	3-(4'-Bromo-[1,1'-biphenyl]-4-yl)-3-hydroxybutanoic acid; .	2921880-67-1	250mg	€355.80	2024-07-19
abcr	AB607628-1g	3-(4'-Bromo-[1,1'-biphenyl]-4-yl)-3-hydroxybutanoic acid; .	2921880-67-1	1g	€659.60	2024-07-19
abcr	AB607628-5g	3-(4'-Bromo-[1,1'-biphenyl]-4-yl)-3-hydroxybutanoic acid; .	2921880-67-1	5g	€2218.40	2024-07-19

3-(4'-Bromo-[1,1'-biphenyl]-4-yl)-3-hydroxybutanoic acid Related Literature

1. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
2. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
3. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
4. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
5. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608

Additional information on 3-(4'-Bromo-[1,1'-biphenyl]-4-yl)-3-hydroxybutanoic acid

Comprehensive Overview of 3-(4'-Bromo-[1,1'-biphenyl]-4-yl)-3-hydroxybutanoic acid (CAS No. 2921880-67-1)

3-(4'-Bromo-[1,1'-biphenyl]-4-yl)-3-hydroxybutanoic acid (CAS No. 2921880-67-1) is a specialized organic compound with significant potential in pharmaceutical and material science research. This compound features a biphenyl core substituted with a bromine atom and a hydroxybutanoic acid moiety, making it a versatile intermediate for synthesizing advanced materials or bioactive molecules. Its unique structure has garnered attention in drug discovery, particularly for targeting metabolic pathways or inflammation-related diseases, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, researchers have explored 3-(4'-Bromo-[1,1'-biphenyl]-4-yl)-3-hydroxybutanoic acid for its potential role in modulating enzyme activity, such as HDAC inhibitors or kinase regulators, which are hot topics in oncology and neurodegenerative disease studies. The bromine substitution enhances its reactivity in cross-coupling reactions, a staple in palladium-catalyzed synthesis—a method frequently searched by chemists optimizing Suzuki-Miyaura or Buchwald-Hartwig reactions. This aligns with the growing demand for green chemistry solutions, as users often seek eco-friendly synthetic routes for complex intermediates.

The compound’s hydroxybutanoic acid segment also ties into interest in beta-hydroxy acids (BHAs), widely discussed in dermatology for their exfoliating and anti-aging properties. While not directly a cosmetic ingredient, its structural analogs are investigated for skin barrier repair applications, a trending topic in cosmeceutical R&D. Additionally, its biphenyl scaffold resonates with searches for liquid crystal materials or OLED precursors, reflecting its relevance in optoelectronic device development.

From a technical perspective, CAS No. 2921880-67-1 requires careful handling due to its moderate polarity and sensitivity to light or moisture, common concerns highlighted in laboratory storage protocols. Analytical techniques like HPLC-MS and NMR are essential for purity verification, addressing frequent queries about compound characterization methods. Its synthesis often involves Grignard reactions or ester hydrolysis, procedures frequently optimized in process chemistry forums.

In summary, 3-(4'-Bromo-[1,1'-biphenyl]-4-yl)-3-hydroxybutanoic acid bridges multiple disciplines, from medicinal chemistry to advanced materials. Its dual functionality—combining halogenated aromatics and carboxyl groups—makes it a candidate for structure-activity relationship (SAR) studies, a key focus in AI-driven drug design platforms. As researchers prioritize multifunctional building blocks, this compound’s profile meets both academic and industrial needs, ensuring sustained interest in its applications.